Cas no 149-45-1 (Tiron)

Tiron structure
Tiron structure
Product Name:Tiron
CAS No:149-45-1
MF:C6H4Na2O8S2
MW:314.200701713562
MDL:MFCD00149531
CID:36581
Update Time:2025-04-18

Tiron Chemical and Physical Properties

Names and Identifiers

    • Sodium 4,5-dihydroxybenzene-1,3-disulfonate hydrate
    • Tiron
    • disodium 4,5-dihydroxybenzene-1,3-disulphonate
    • Catechol 3,5-disulphonic acid disodium salt monohydrate
    • Sodium 1,2-dihydroxybenzene-3,5-disulphonate monohydrate
    • Tiron Monohydrate
    • 4.5-Dihydroxy-m-benzene disulfonic acid disodium salt
    • Tiron Monohydrate, indicator
    • TIRON, INDICATOR FOR COMPLEXOMETRY
    • Tiron?100GR
    • Tiron?500GR
    • 1,2-dihydroxybenzene-3,5-disulfonic acid disodium salt
    • 4,5-Dihydroxy-1,3-benzenedisulfonic acid disodium salt
    • Catechol-3,5-disulfonic Acid Disodium Salt Monohydrate
    • Disodium 4,5-Dihydroxybenzene-1,3-disulfonate Monohydrate
    • Pyrocatechol-3,5-disulfonic acid disodium salt
    • Pyrocatechol-3,5-disulfonic Acid Disodium Salt Mono
    • sdd
    • tiferron
    • Tiferron Monohydrate
    • TIRON(TM)
    • tlron
    • YOE'S REAGENT
    • Pyrocatechol-3,5-disulfonic Acid Disodium Salt Monohydrate
    • 1,2-Dihydroxybenzene-3,5-disulfonic acid disodium salt hydrate
    • Pyrocatechol-3,5-disulfonic acid disodium salt hydrate
    • Disodium 4,5-dihydroxy-1,3-benzenedisulfonate hydrate
    • TFerric
    • TironGr
    • TIRON(R)
    • Tiron(rg
    • Disodium 4,5-dihydroxybenzene-1,3-disulfonate
    • Sodium catechol sulfate
    • Sodium 4,5-dihydroxybenzene-1,3-disulfonate
    • 1,3-Benzenedisulfonic acid, 4,5-dihydroxy-, disodium salt
    • 3,5-Disulfocatechol disodium salt
    • Sodium pyrocatechol-3,5-disulfonate
    • Sodium 1,2-dihydroxy-3,5-benzenedisulfonate
    • Disodium pyrocatechol-3,5-disulfonate
    • Sodium 1,2-dihydroxybenzenedisulfonate
    • Dihydroxy benze
    • MDL： MFCD00149531
    • Inchi： 1S/C6H6O8S2.2Na/c7-4-1-3(15(9,10)11)2-5(6(4)8)16(12,13)14;;/h1-2,7-8H,(H,9,10,11)(H,12,13,14);;/q;2*+1/p-2
    • InChI Key： ISWQCIVKKSOKNN-UHFFFAOYSA-L
    • SMILES： S(C1C(=C(C=C(C=1)S(=O)(=O)[O-])O)O)(=O)(=O)[O-].[Na+].[Na+]
    • BRN： 4629740

Computed Properties

  • Exact Mass: 331.92500
  • Monoisotopic Mass: 331.925
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 413
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 172
  • Surface Charge: 0

Experimental Properties

  • Color/Form: With white powder
  • Melting Point: 300 ºC
  • PH: 5.0 (10g/l, H2O, 20℃)
  • Solubility: 1350g/l
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 180.85000
  • LogP: 1.00330
  • Solubility: Soluble in water, slightly soluble in alcohol, insoluble in acetone and ether.
  • Merck: 9465
  • Sensitiveness: Hygroscopic

Tiron Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Hazard Statement： H315-H319
  • Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S26-S36
  • FLUKA BRAND F CODES：3-9
  • RTECS：CZ9263000
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
  • Safety Term：S26;S36

Tiron Customs Data

  • HS CODE：29082000
  • Customs Data：

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Tiron Pricemore >>

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Tiron Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:149-45-1)Tiron
Order Number:sfd17349
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:149-45-1)Tiron
sfd17349
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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